3-Acetyl-2-fluorophenylboronic acid
Cat. No. B1284281
M. Wt: 181.96 g/mol
InChI Key: SEMRLZGDJZRZMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741327B2
Procedure details
To a solution of (3-acetyl-2-fluorophenyl)boronic acid (10.0 g, 0.055 mol) in tetrahydrofuran (160 mL) was added glacial acetic acid (60 mL). The resulting mixture was cooled to 0° C. before hydrogen peroxide (50% aqueous solution, 8 mL) was added. The resulting mixture was allowed to come to room temperature and stirred for 5 h. The mixture was evaporated and the residue was dissolved in ethyl acetate, washed with hydrochloric acid (0.5N), water and brine. The organic phase was dried, filtered and evaporated which afforded 1-(2-fluoro-3-hydroxy-phenyl)-ethanone (8.50 g, 100%) as a white solid.
Yield
100%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[C:5]([F:13])=[C:6](B(O)O)[CH:7]=[CH:8][CH:9]=1)(=[O:3])[CH3:2].C(O)(=[O:16])C.OO>O1CCCC1>[F:13][C:5]1[C:6]([OH:16])=[CH:7][CH:8]=[CH:9][C:4]=1[C:1](=[O:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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10 g
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|
Type
|
reactant
|
|
Smiles
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C(C)(=O)C=1C(=C(C=CC1)B(O)O)F
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Name
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|
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Quantity
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60 mL
|
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Type
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reactant
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Smiles
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C(C)(=O)O
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|
Name
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|
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Quantity
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160 mL
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|
Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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|
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Quantity
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8 mL
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Type
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reactant
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|
Smiles
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OO
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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stirred for 5 h
|
|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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was added
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CUSTOM
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Type
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CUSTOM
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|
Details
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to come to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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The mixture was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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the residue was dissolved in ethyl acetate
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WASH
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Type
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WASH
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|
Details
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washed with hydrochloric acid (0.5N), water and brine
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The organic phase was dried
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated which
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Outcomes
Product
Details
Reaction Time |
5 h |
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Name
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|
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Type
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product
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|
Smiles
|
FC1=C(C=CC=C1O)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.5 g | |
| YIELD: PERCENTYIELD | 100% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
